Cas no 20366-83-0 (ortho-Topolin)

• Product Name: ortho-Topolin
• CAS No: 20366-83-0
• MF: C₁₂H₁₁N₅O
• MW: 241.248641252518
• MDL: MFCD32706445
• CID: 238018
• PubChem ID: 11536042
• Update Time: 2025-05-20

ortho-Topolin Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(1H-purin-6-ylamino)methyl]-
• 2-[(7H-purin-6-ylamino)methyl]phenol
• ORTHO-TOPOLIN
• 6-(o-Hydroxybenzyl)aminopurine
• SCHEMBL786293
• 6-(2-hydroxybenzylamino)purine
• 20366-83-0
• MFCD18641954
• ortho-TOPOLIN(oT)
• AS-78019
• Phenol, 2-[(9H-purin-6-ylamino)methyl]-
• DTXSID30468210
• CS-0162993
• 2-(((9H-Purin-6-yl)amino)methyl)phenol
• D81466
• ortho-Topolin

• MDL： MFCD32706445
• Inchi： 1S/C12H11N5O/c18-9-4-2-1-3-8(9)5-13-11-10-12(15-6-14-10)17-7-16-11/h1-4,6-7,18H,5H2,(H2,13,14,15,16,17)
• InChI Key： AKOVXPNRITVXAR-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CNC1=C2C(=NC=N1)N=CN2

Computed Properties

• Exact Mass: 241.09635999g/mol
• Monoisotopic Mass: 241.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 286-288 ºC
• Solubility: Slightly soluble (3.6 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on ortho-Topolin

Ortho-Topolin: A Comprehensive Overview

Ortho-Topolin, identified by the CAS registry number 20366-83-0, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, classified as an aromatic heterocyclic compound, belongs to the family of topolins, which are known for their structural versatility and functional diversity.

The name ortho-Topolin reflects its structural composition, where the "ortho" designation indicates the specific positioning of substituents on the aromatic ring. This positioning is crucial as it influences the compound's chemical reactivity, stability, and biological activity. Recent studies have highlighted the importance of such structural nuances in determining the compound's behavior in various chemical and biological systems.

CAS No 20366-83-0 is a designation assigned by the Chemical Abstracts Service (CAS), ensuring that this compound can be uniquely identified in scientific literature and databases. This identification is essential for researchers and industries to reference and utilize the compound accurately in their work.

The synthesis of ortho-Topolin involves a series of complex organic reactions, including aromatic substitution and cyclization processes. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for research and industrial applications.

In terms of physical properties, ortho-Topolin exhibits a high melting point and moderate solubility in organic solvents, characteristics that make it suitable for various applications in materials science and pharmaceuticals. Its thermal stability has been a focal point in recent studies, particularly in its potential use as a high-performance polymer additive.

The chemical structure of CAS No 20366-83-0 includes a conjugated system that contributes to its strong UV absorption properties. This feature has led to its exploration as a component in advanced optical materials and sensors, where UV sensitivity is critical.

Biological studies on ortho-Topolin have revealed intriguing interactions with cellular systems, suggesting potential applications in drug delivery systems and bioimaging technologies. Researchers have recently reported on its ability to act as a carrier for therapeutic molecules, enhancing drug targeting efficiency without significant cytotoxicity.

The environmental impact of CAS No 20366-83-0 has also been a subject of interest. Studies indicate that while it is stable under normal conditions, it undergoes degradation under specific environmental stressors, reducing its persistence in ecosystems.

In conclusion, ortho-Topolin, with its unique chemical properties and versatile applications, continues to be a focal point in scientific research. As advancements in synthetic methods and application development progress, this compound holds promise for contributing significantly to various industries ranging from materials science to biotechnology.